Cas no 546-06-5 (Conessine)

• Product Name: Conessine
• CAS No: 546-06-5
• Molecular Formula: C₂₄H₄₀N₂
• Molecular Weight: 356.5878
• MDL: MFCD00016752
• CID: 370763
• PubChem ID: 329825153

Conessine Properties

Names and Identifiers

• Con-5-enin-3-amine,N,N-dimethyl-, (3b)-
• Conessine
• CONESSINE(RG)
• Conessine,N,N-Dimethyl-con-5-enin-3-amine
• 1-Deazaadenosine
• 5-CONENIN-3BETA-DIMETHYLAMINE
• CONESSIN
• NERIINE
• NERVINE
• ROGUESSINE
• ROQUESSINE
• WRIGHTINE
• (3β)-N,N-dimethyl-con-5-enin-3-amine
• NSC 119994
• N',18-Dihydro-N,N,N'-trimethylconkurchine
• Prestwick2_000638
• Prestwick3_000638
• NCGC00092388-01
• GTPL8981
• (3-beta)-N,N-Dimethylcon-5-enin-3-amine
• MFCD00016752
• BRN 4702160
• 3beta-(Dimethylamino)con-5-ene
• AKOS024283367
• GLXC-26648
• F82154
• 546-06-5
• HY-107566
• Conesina [INN-Spanish]
• UNII-EZ38J9BBDF
• Tox21_111531
• 3beta-(Dimethylamino)con-5-enine
• Con-5-enine, 3beta-(dimethylamino)-
• Conessine [INN]
• Tox21_111531_1
• NS00033145
• DTXSID6046000
• EINECS 208-897-2
• SCHEMBL791146
• BDBM27193
• Conessinum
• SPBio_002855
• HMS2096P18
• N,N-dimethylcon-5-enin-3beta-amine
• NCGC00095844-01
• BSPBio_000636
• BPBio1_000700
• NCGC00092388-05
• Conessine, >=97% (HPLC)
• (3beta)-N,N-dimethyl-con-5-enin-3-amine
• Konessin
• MS-25590
• ((2S,5S,12S,16S,1R,9R,13R)-6,7,13-trimethyl-7-azapentacyclo[10.8.0.0<2,9>.0<5, 9>.0<13,18>]icos-18-en-16-yl)dimethylamine
• N,N-Dimethyl-con-5-enin-3-amine
• HMS1569P18
• Conkurchine, N,18-dihydrotrimethyl-
• Prestwick1_000638
• Prestwick0_000638
• Conessinum [INN-Latin]
• ST066907
• Con-5-enine, 3.beta.-(dimethylamino)-
• NSC-119994
• C06545
• Conesina
• NCGC00092388-03
• CAS-546-06-5
• A1-00780
• Q5159518
• (1R,2S,5S,6S,9R,12S,13R,16S)-N,N,6,7,13-pentamethyl-7-azapentacyclo[10.8.0.0^{2,9}.0^{5,9}.0^{13,18}]icos-18-en-16-amine
• DTXCID4026000
• Prestwick_692
• CONESSINE [MI]
• EZ38J9BBDF
• CHEBI:27965
• CHEMBL191703
• NCGC00092388-15
• (1R,2S,5S,6S,9R,12S,13R,16S)-N,N,6,7,13-pentamethyl-7-azapentacyclo[10.8.0.02,9.05,9.013,18]icos-18-en-16-amine
• Con-5-enin-3-amine, N,N-dimethyl-, (3beta)-
• BIDD:ER0525
• Oprea1_048812
• Con-5-enin-3-amine,N-dimethyl-, (3.beta.)-
• NSC119994
• DTXSID60859475
• GPLGAQQQNWMVMM-UHFFFAOYSA-N
• Con-5-enin-3-amine, N,N-dimethyl-, (3.beta.)-
• N,N-Dimethylcon-5-enin-3-amine, (3.beta.)-
• NSC347544
• NSC-347544
• 3.beta.-(Dimethylamino)con-5-ene
• FT-0774585
• N,N-pentamethyl[?]amine
• N,N,6,7,13-pentamethyl-7-azapentacyclo[10.8.0.02,9.05,9.013,18]icos-18-en-16-amine
• SCHEMBL12807252
• 3-.beta.-(Dimethylamino)con-5-enine
• N,N-Dimethylcon-5-enin-3-amine
• [546-06-5]
• 1ST164242
• ConessineWrightine; Conessine

• MDL： MFCD00016752
• InChIKey： GPLGAQQQNWMVMM-MYAJQUOBSA-N
• Inchi： InChI=1S/C24H40N2/c1-16-20-8-9-22-19-7-6-17-14-18(25(3)4)10-12-23(17,2)21(19)11-13-24(20,22)15-26(16)5/h6,16,18-22H,7-15H2,1-5H3/t16-,18-,19+,20+,21-,22-,23-,24-/m0/s1
• SMILES： C[C@H]1[C@H]2CC[C@H]3[C@@H]4CC=C5C[C@H](CC[C@]5(C)[C@H]4CC[C@]23CN1C)N(C)C

Computed Properties

• Exact Mass: 356.31900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 356.319
• Heavy Atom Count: 26
• Complexity: 609
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Surface Charge: 0
• Topological Polar Surface Area: 6.5

Experimental Properties

• LogP: 4.74750
• PSA: 6.48000
• Refractive Index: 1.5640 (estimate)
• Boiling Point: 479.38°C (rough estimate)
• Melting Point: 126 ºC
• Flash Point: 199.6°C
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: D20 +25.3° (c = 0.7 in abs alc)
• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Conanine-type alkaloids